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Compound of Interest

Compound Name: 2-Methyloctanoic acid

Cat. No.: B036649 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
An Introduction to 2-Methyloctanoic Acid

2-Methyloctanoic acid, a branched-chain fatty acid (BCFA), has garnered interest in various

scientific fields due to its unique chemical properties and biological presence. This technical

guide provides a comprehensive overview of its discovery, historical milestones,

physicochemical properties, synthesis, and biological significance, with a focus on experimental

details and underlying pathways.

I. Discovery and History
The history of 2-methyloctanoic acid is intertwined with the broader exploration of branched-

chain fatty acids in the mid-20th century. While an exact date and individual credited with its

absolute first discovery remain elusive, key milestones in its synthesis and natural identification

have been documented.

Early Synthesis: The first comprehensive report on the synthesis of a series of branched-chain

fatty acids, including a method applicable to 2-methyloctanoic acid, was published in 1950 by

James Cason in the Journal of the American Chemical Society. This work provided a

foundational methodology for creating such molecules in a laboratory setting, enabling further

scientific investigation.
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Natural Occurrence: 2-Methyloctanoic acid is a naturally occurring compound, notably

identified as a component of the uropygial gland secretions of various bird species. Research

into the composition of these preen gland waxes dates back to the early 20th century, with

systematic investigations intensifying in the mid-century. These studies revealed a complex

mixture of lipids, including various branched-chain fatty acids like 2-methyloctanoic acid,

which contribute to the waterproofing and antimicrobial properties of feathers.

II. Physicochemical and Spectroscopic Data
A thorough understanding of the physical and chemical properties of 2-methyloctanoic acid is

crucial for its application in research and development.

Table 1: Physicochemical Properties of 2-Methyloctanoic Acid

Property Value Source

Molecular Formula C₉H₁₈O₂ PubChem

Molecular Weight 158.24 g/mol PubChem

Boiling Point 253-254 °C at 760 mmHg The Good Scents Company[1]

Density 0.911 g/cm³ (estimate) ChemicalBook

Refractive Index 1.427 (estimate) ChemicalBook

CAS Number 3004-93-1 PubChem[2]

Spectroscopic Data:

Spectroscopic analysis is essential for the structural elucidation and identification of 2-
methyloctanoic acid.

Table 2: Spectroscopic Data for 2-Methyloctanoic Acid
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Technique Key Features

¹H NMR

Signals corresponding to the methyl, methylene,

and methine protons of the branched alkyl

chain, and the carboxylic acid proton.

¹³C NMR

Resonances for the carboxyl carbon, the chiral

carbon at the branch point, and the various

carbons of the alkyl chain.

Infrared (IR)

Characteristic broad absorption band for the O-

H stretch of the carboxylic acid, and a strong

absorption for the C=O stretch.

Mass Spectrometry (MS)

Molecular ion peak and fragmentation pattern

consistent with the structure of 2-methyloctanoic

acid.

Note: Specific spectral data can be accessed through databases such as PubChem.

III. Experimental Protocols
A. Chemical Synthesis of 2-Methyloctanoic Acid

Several synthetic routes to 2-methyloctanoic acid have been developed. A common approach

involves the oxidation of the corresponding alcohol, 2-methyloctanol.

Protocol: Oxidation of (-)-2-Methyloctanol to (+)-2-Methyloctanoic Acid

This protocol is adapted from established oxidation methods for secondary alcohols.

Materials:

(-)-2-Methyloctanol

Potassium permanganate (KMnO₄)

Concentrated sulfuric acid (H₂SO₄)
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Sodium bisulfite (NaHSO₃)

Diethyl ether

10% Sodium hydroxide (NaOH) solution

Concentrated hydrochloric acid (HCl)

Anhydrous magnesium sulfate (MgSO₄)

Chloroform

Procedure:

In a reaction vessel, combine 21.2 g (147 mmol) of (-)-2-methyloctanol with 330 mL of water

and 46.4 g of concentrated sulfuric acid.

Cool the mixture in an ice bath and, with vigorous stirring, add 63.4 g (401 mmol) of

potassium permanganate portion-wise over 7.3 hours, maintaining the temperature between

21-28°C.

After the addition is complete, pour the reaction mixture into 270 mL of ice water.

Add 52 g of sodium bisulfite to quench the excess potassium permanganate.

Acidify the mixture to a pH of ≤ 1 with concentrated hydrochloric acid.

Extract the aqueous layer with diethyl ether.

Extract the combined ether layers with a 10% aqueous solution of sodium hydroxide.

Acidify the aqueous hydroxide layer to a pH of ≤ 1 with concentrated hydrochloric acid.

Extract the resulting aqueous layer with chloroform.

Wash the chloroform extract with water, dry over anhydrous magnesium sulfate, and filter.

Concentrate the filtrate under reduced pressure and distill the residue (91-94°C at 0.28

mmHg) to yield (+)-2-methyloctanoic acid.
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B. Biosynthesis of Branched-Chain Fatty Acids

The biosynthesis of branched-chain fatty acids like 2-methyloctanoic acid in organisms such

as bacteria involves the utilization of branched-chain amino acid catabolites as primers for the

fatty acid synthase (FAS) system.

Logical Workflow for BCFA Biosynthesis:
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Caption: Biosynthesis of branched-chain fatty acids.

IV. Biological Significance and Signaling Pathways
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While specific signaling pathways directly modulated by 2-methyloctanoic acid are not yet

extensively characterized, its biological roles can be inferred from its metabolic fate and the

general activities of branched-chain fatty acids.

A. Catabolism of 2-Methyloctanoic Acid

Research has shown that 2-methyloctanoic acid is catabolized in mammalian mitochondria.

Metabolic Pathway of 2-Methyloctanoic Acid:

The primary metabolic pathway for 2-methyloctanoic acid is mitochondrial β-oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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